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Compound of Interest

Compound Name:
4-Methylbenzylidene-4-

methylaniline

Cat. No.: B2402642 Get Quote

A Case Study of 4-Nitro-4'-methylbenzylidene aniline (NMBA), a Derivative of the 4-

Methylbenzylidene aniline Class

Introduction

While specific, in-depth application data for 4-Methylbenzylidene-4-methylaniline in materials

science is not extensively documented in publicly available literature, the broader class of N-

benzylideneaniline Schiff bases to which it belongs is the subject of significant research. These

molecules are foundational to the development of advanced functional materials, particularly in

the fields of liquid crystals and nonlinear optics. Their utility stems from their rigid, rod-like

molecular structure and the presence of a central imine (C=N) linkage, which facilitates the

formation of ordered phases and unique electronic properties.

This document will focus on a closely related and well-characterized derivative, 4-nitro-4'-

methylbenzylidene aniline (NMBA), to provide detailed application notes and protocols. NMBA

has been identified as a promising organic nonlinear optical (NLO) material, demonstrating the

potential of this class of compounds.

Application: Nonlinear Optics
Schiff bases like NMBA are of great interest for nonlinear optical applications, which include

frequency conversion of light, optical switching, and data storage. The high degree of π-

electron delocalization in these molecules can lead to large second-order NLO effects.
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Quantitative Data for 4-nitro-4'-methylbenzylidene
aniline (NMBA)
The following tables summarize the key optical and thermal properties of NMBA single crystals.

Table 1: Nonlinear Optical Properties of NMBA

Property Value Wavelength (nm) Reference

Second Harmonic

Generation (SHG)

Intensity

16 times that of urea - [1][2]

Nonlinear Optical

Coefficient (d₁₁)

> 200 times that of

KDP d₃₆
1000, 1064, 1300 [1][2]

Nonlinear Optical

Coefficient (d₃₁)
Comparable to DAN 1000, 1064, 1300 [1][2]

KDP = Potassium Dihydrogen Phosphate; DAN = 3-acetamido-4-dimethylamino-nitrobenzene

Table 2: Thermal Properties of NMBA[3]

Property Value

Melting Point 402 K

Enthalpy of Melting (ΔHₘ) 113.63 J g⁻¹

Specific Heat (Cₚ) Cₚ = 2.3 × 10⁻³ T + 0.487 J g⁻¹ K⁻¹ (273-373 K)

Thermal Conductivity (k₁) 0.40 W m⁻¹ K⁻¹

Thermal Conductivity (k₂) 0.19 W m⁻¹ K⁻¹

Thermal Conductivity (k₃) 0.21 W m⁻¹ K⁻¹

Thermal Expansion (α₁) 1.274 × 10⁻⁴ K⁻¹ (at 295 K)

Thermal Expansion (α₂) 0.826 × 10⁻⁴ K⁻¹ (at 295 K)

Thermal Expansion (α₃) 0.239 × 10⁻⁴ K⁻¹ (at 295 K)
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Experimental Protocols
Protocol 1: Synthesis of N-Benzylideneaniline Schiff
Bases
This protocol describes a general method for the synthesis of N-benzylideneaniline derivatives,

which can be adapted for 4-Methylbenzylidene-4-methylaniline and NMBA.

Materials:

Substituted Benzaldehyde (e.g., 4-methylbenzaldehyde or 4-nitrobenzaldehyde)

Substituted Aniline (e.g., 4-methylaniline)

Ethanol (absolute)

Magnetic stirrer and hotplate

Reflux condenser

Round-bottom flask

Buchner funnel and filter paper

Procedure:

In a round-bottom flask, dissolve 10 mmol of the substituted benzaldehyde in a minimal

amount of absolute ethanol.

Add a stoichiometric equivalent (10 mmol) of the substituted aniline to the solution.

Add a few drops of a catalytic amount of glacial acetic acid (optional, but can increase

reaction rate).

Attach a reflux condenser and heat the mixture to reflux with constant stirring for 2-4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.
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The Schiff base product will often precipitate out of the solution upon cooling.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold ethanol to remove any unreacted starting

materials.

Recrystallize the product from a suitable solvent (e.g., ethanol, ethyl acetate) to obtain pure

crystals.

Dry the purified crystals in a vacuum oven.

Protocol 2: Single Crystal Growth of NMBA for NLO
Applications
This protocol is based on the successful growth of large, high-quality NMBA single crystals.[1]

[2]

Materials:

Synthesized NMBA powder

Ethyl acetate (or other suitable solvent)

Temperature-controlled crystal growth vessel

Seed crystal of NMBA (optional, but recommended)

Procedure:

Prepare a supersaturated solution of NMBA in ethyl acetate at an elevated temperature.

Filter the hot solution to remove any particulate impurities.

Transfer the supersaturated solution to a temperature-controlled crystal growth vessel.

If available, introduce a small, high-quality seed crystal of NMBA into the solution.
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Slowly lower the temperature of the solution over a period of several days to weeks. A typical

cooling rate is on the order of 0.1-1.0 °C per day.

Monitor the crystal growth regularly.

Once the crystal has reached the desired size, carefully remove it from the solution.

Allow the crystal to dry at room temperature. The resulting single crystals can have

dimensions of several centimeters.[1][2]
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Caption: General synthesis workflow for 4-Methylbenzylidene-4-methylaniline.
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Caption: Workflow for single crystal growth of NMBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2402642?utm_src=pdf-custom-synthesis
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/1775/0000/Linear-and-nonlinear-optical-properties-of-the-organic-nonlinear-material/10.1117/12.139197.short
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/1775/0000/Linear-and-nonlinear-optical-properties-of-the-organic-nonlinear-material/10.1117/12.139197.short
https://pubs.aip.org/aip/jap/article/73/4/1591/499487/The-linear-and-nonlinear-optical-properties-of-the
https://pubs.aip.org/aip/jap/article/81/2/624/2428/Thermal-properties-of-the-organic-nonlinear
https://www.benchchem.com/product/b2402642#applications-of-4-methylbenzylidene-4-methylaniline-in-materials-science
https://www.benchchem.com/product/b2402642#applications-of-4-methylbenzylidene-4-methylaniline-in-materials-science
https://www.benchchem.com/product/b2402642#applications-of-4-methylbenzylidene-4-methylaniline-in-materials-science
https://www.benchchem.com/product/b2402642#applications-of-4-methylbenzylidene-4-methylaniline-in-materials-science
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2402642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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